Flumetsulam

• IUPAC Name: N-(2,6-difluorophenyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-sulfonamide
• InChI: InChI=1S/C12H9F2N5O2S/c1-7-5-6-19-11(15-7)16-12(17-19)22(20,21)18-10-8(13)3-2-4-9(10)14/h2-6,18H,1H3
• InChI Key: RXCPQSJAVKGONC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=NC(=NN2C=C1)S(=O)(=O)NC3=C(C=CC=C3F)F
• Molecular Formula: C12H9F2N5O2S
• DSSTOX Substance ID: DTXSID4032615
• Molecular Weight: 325.30 g/mol
• Flash Point: 93 °C (199 °F)
• Solubility: In water, 49 mg/L (pH 2.5); solubility increases with pH, In water, 0.049 g/L at pH 2.5; 5.65 g/L at pH 7, In acetone <1.6, methanol <0.4 (g/mL, 25 °C); insoluble in n-hexane, xylene
• Vapor Pressure: VP: 3.7X10-13 Pa at 25 °C, 2.78X10-12 mm Hg at 25 °C (3.7X10-7 mPa)
• Mechanism of Action: Mode of action: inhibition of acetolactate synthase ALS (acetohydroxyacid synthase AHAS).
• Color/Form: White powder, Off-white solid, Off-white to tan solid
• CAS RN: 98967-40-9
• Melting Point: 250-251 °C

Description

Flumetsulam is a selective, post-emergence herbicide used mainly to control broad-leaved weeds and some grasses. It is also known as XRD 498.

Synthesis Analysis

A modified quick, easy, cheap, effective, rugged, and safe (QuEChERS) method for the simultaneous quantitative determination of this compound in various plant-derived foods was developed and validated using ultra-performance LC coupled with MS/MS. Another study developed a method for the analysis of this compound in wheat and soil using GC-ECD after its methylation by methyl iodide into this compound-methyl.

Molecular Structure Analysis

This compound has the chemical formula C₁₂H₉F₂N₅O₂S. Its structure does not exhibit isomerism. The International Chemical Identifier key (InChIKey) for this compound is RXCPQSJAVKGONC-UHFFFAOYSA-N.

Chemical Reactions Analysis

The determination of this compound residues in various plant-derived foods was achieved in less than 6.0 min using an electrospray ionization source in positive mode (ESI+). A study on the dissipation and residues of this compound in wheat and soil used GC-ECD after its methylation by methyl iodide into this compound-methyl.

Physical And Chemical Properties Analysis

This compound is a weak acid (pKa = 4.6), with water solubility of 5,600 mg/L at pH 7.

Scientific Research Applications

Herbicide Persistence and Soil Impact

Flumetsulam is an acetolactate synthase herbicide noted for its persistence and potential to affect subsequent rotation crops due to its long residual activity in highly alkaline soils. Studies in southeastern Australia have shown that this compound can persist for more than 2 years, raising concerns about its impact on soil health and subsequent crops. The persistence is influenced by soil type, particularly clay content, which affects the herbicide's longevity and leaching potential. Despite its persistence, current label recommendations for recropping intervals are generally adequate, though possibly conservative for certain soil types (Hollaway et al., 2006).

Impact on Crop Rotation and Soil Residues

Research on the effects of soil residues from this compound, especially when used in combination with other herbicides like clopyralid, has shown differential impacts on various crops. While lima and snap beans showed tolerance to the residues, potatoes experienced significant injury, highlighting the importance of considering the specific crop sensitivity when planning herbicide applications and crop rotations. This sensitivity is particularly pronounced in soils with lower pH and less precipitation, which can exacerbate the herbicide's impact (Felix et al., 2005).

Weed Control in Wheat Production

This compound, combined with other herbicides, has been evaluated for its efficacy in controlling broadleaved weeds in wheat fields. The studies suggest that certain combinations, such as florasulam with this compound, can offer effective weed control while contributing to higher wheat yields. This indicates this compound's role in integrated weed management strategies that aim to maximize crop yield and quality (Baghestani et al., 2007).

Detection and Quantification in Agricultural Products

Advancements in analytical methods have enabled the detection and quantification of this compound residues in a variety of plant-derived foods, ensuring food safety and regulatory compliance. Techniques such as ultra-performance liquid chromatography coupled with tandem mass spectrometry have been developed to analyze this compound in complex food matrices, demonstrating the herbicide's relevance not only in agricultural practices but also in food safety assessments (Wang et al., 2015).

Environmental Monitoring and Safety

The environmental fate of this compound, including its sorption, mobility, and dissipation in soils, is crucial for assessing its environmental impact and ensuring sustainable agricultural practices. Studies have shown that this compound exhibits varying degrees of adsorption and mobility across different soil types, influencing its environmental persistence and potential for leaching into water systems. These findings underscore the importance of monitoring this compound residues in the environment to safeguard water quality and ecosystem health (Strebe & Talbert, 2001).

Mechanism of Action

Target of Action

Flumetsulam primarily targets the enzyme acetohydroxyacid synthase (AHAS) , also known as acetolactate synthase (ALS) . This enzyme plays a crucial role in the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine) in plants .

Mode of Action

This compound is a selective, systemic herbicide . It is absorbed by both roots and leaves of plants . Once absorbed, it inhibits the activity of the AHAS enzyme . This inhibition disrupts the synthesis of essential branched-chain amino acids, leading to a halt in protein synthesis and plant growth .

Biochemical Pathways

The primary biochemical pathway affected by this compound is the synthesis of branched-chain amino acids. By inhibiting the AHAS enzyme, this compound disrupts this pathway, leading to a deficiency of these essential amino acids . This deficiency affects protein synthesis and plant growth, ultimately leading to the death of the plant .

Pharmacokinetics

This compound exhibits high leachability and mobility in the environment

Result of Action

The molecular and cellular effects of this compound’s action result in the disruption of protein synthesis and plant growth . This disruption is due to the deficiency of essential branched-chain amino acids caused by the inhibition of the AHAS enzyme . Ultimately, this leads to the death of the plant .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, its high leachability and mobility suggest that it can easily move through various environmental matrices . .

Safety and Hazards

Flumetsulam can cause serious eye irritation, is harmful if inhaled, may cause drowsiness or dizziness, is suspected of damaging fertility or the unborn child, may cause damage to organs through prolonged or repeated exposure, and is toxic to aquatic life with long-lasting effects.

Biochemical Analysis

Biochemical Properties

Flumetsulam interacts with the enzyme acetolactate synthase (AHAS), a key enzyme in the biosynthesis of branched-chain amino acids (BCAAs) such as valine, leucine, and isoleucine . The herbicide inhibits AHAS, thereby disrupting the production of these essential amino acids and leading to the death of the plant .

Cellular Effects

This compound’s primary cellular effect is the disruption of amino acid synthesis, which is vital for protein production and cell growth . By inhibiting AHAS, this compound prevents the synthesis of BCAAs, leading to a deficiency that affects various cellular processes, including protein synthesis, cell division, and growth .

Molecular Mechanism

This compound’s mechanism of action involves binding to and inhibiting the enzyme AHAS . This inhibition disrupts the biosynthesis of BCAAs, leading to a deficiency of these essential amino acids in the plant. This deficiency then affects various cellular processes, leading to the death of the plant .

Temporal Effects in Laboratory Settings

In laboratory settings, this compound has been shown to have a significant impact on plant-derived foods. A study found that a method for the simultaneous quantitative determination of this compound in various plant-derived foods achieved recoveries between 73.85% and 115.76% for all analytes with RSD values lower than 10% in 20 kinds of plant-derived foods at three levels .

Metabolic Pathways

This compound is involved in the metabolic pathway of BCAAs. It acts by inhibiting the enzyme AHAS, which plays a crucial role in the biosynthesis of BCAAs . This disruption leads to a deficiency of these essential amino acids, affecting various metabolic processes in the plant.

Transport and Distribution

This compound is rapidly absorbed by plant foliage and roots and is translocated both up and down the plant structure via the xylem and phloem . This allows this compound to be distributed throughout the plant, affecting cells and tissues far from the site of absorption .

Synthesis routes and methods I

Procedure details

A solution consisting of 91.4 mg of about 77 percent pure 2-chlorosulfonyl-5-methyl-1,2,4-triazolo-[1,5-a]pyrimidine (0.30 mmole), 0.5 ml of CH3CN, 0.5 ml of N-trimethylsilyl-2,6-difluoroaniline, and 10 μl (0.141 mmole) of dimethyl sulfoxide was stirred at room temperature for 4 hours. The solution was treated with 2 ml of 1.0N HCl and the resultant mixture filtered. The precipitate was dried in vacuo, washed with CH2Cl2 and again dried to afford 68.7 mg (0.211 mmole, 70.0 percent yield) of N-(2,6-difluorophenyl)-5-methyl-1,2,4-triazolo[1,5-a]pyrimidine-2-sulfonamide product as a white powder, m.p. 250°-251° C.

Synthesis routes and methods II

Procedure details

The starting 2,6-difluoroaniline (18.1 g, 0.140 mol) was dissolved in 45 ml of pyridine and 36.1 g (0.155 mol) of 5-methyl-1,2,4-triazolo[1,5-a]pyrimidine-2-sulfonyl chloride was added. After an exothermic reaction subsided the reaction mixture was stirred at room temperature for 15.5 hours. The pyridine was removed by evaporation at reduced pressure, and the residue was treated with 600 ml of 0.5N NaOH. After stirring to dissolve all soluble material the mixture was filtered through celite and the filtrate was acifified with 3N HCl. The precipitate which separated upon acidification was collected by filtration and dried to yield 33.0 g (73%) of the desired product as a pale red solid, mp 245°-247° C. IR and 1H NMR spectra were in agreement with the assigned structure.

Q & A

Q1: What is the primary mechanism of action of Flumetsulam?

A1: this compound is a member of the triazolopyrimidine sulfonanilide family of herbicides and acts by inhibiting the enzyme acetolactate synthase (ALS). [, , , , ] This enzyme is crucial for the biosynthesis of essential branched-chain amino acids (BCAAs) - valine, leucine, and isoleucine - in plants. [, ] By inhibiting ALS, this compound disrupts BCAA production, ultimately leading to the cessation of plant growth and death. [, , , ]

Q2: What is the molecular formula and weight of this compound?

A2: The molecular formula of this compound is C13H9F2N5O3S, and its molecular weight is 353.3 g/mol. []

Q3: How does the timing of irrigation influence the mobility of this compound in soil?

A3: Studies have shown that this compound mobility in soil is significantly affected by the timing of irrigation. When irrigation is applied immediately after this compound application, a higher percentage of the herbicide is recovered in leachate, indicating increased mobility. [, ] Conversely, delaying irrigation for several days after application leads to decreased this compound mobility, likely due to increased adsorption to soil particles. [, ]

Q4: Are there specific soil properties that impact this compound persistence?

A4: Yes, this compound persistence is influenced by soil characteristics. Research indicates that this compound degradation is generally faster in soils with higher pH levels and lower organic carbon content. [] This suggests that this compound tends to persist longer in acidic soils with higher organic matter. []

Q5: Does this compound exhibit catalytic properties?

A5: this compound primarily acts as an enzyme inhibitor rather than a catalyst. Its mode of action involves binding to the ALS enzyme and blocking its catalytic activity in the biosynthesis of BCAAs. [, , , , , ]

Q6: Has computational chemistry been employed in this compound research?

A6: Yes, computational methods have been utilized in this compound research. For instance, researchers have explored the use of surface-enhanced Raman scattering (SERS) for the detection of this compound residues in wheat. [] This technique relies on the enhancement of Raman scattering by molecules adsorbed on rough metal surfaces and has shown potential for rapid on-site detection of this compound. []

Q7: How do structural modifications to the this compound molecule affect its herbicidal activity?

A7: Specific structural features of this compound are crucial for its herbicidal activity. While research focusing on this compound's SAR is limited, studies on related triazolopyrimidine sulfonanilide herbicides suggest that modifications to the substituents on the phenyl and pyrimidine rings can significantly impact their activity and selectivity. [, ] Further investigation into this compound's SAR could aid in designing novel herbicides with improved efficacy and environmental profiles.

Q8: What are the general considerations regarding the safe handling and use of this compound?

A9: As with any agricultural chemical, it's crucial to handle and apply this compound responsibly. This includes following label instructions carefully, wearing appropriate personal protective equipment, and adhering to local regulations regarding storage, transportation, and disposal. [, , , ] Consult the product label and relevant safety data sheets for detailed safety information and guidance.

Q9: How is this compound absorbed and distributed within plants?

A10: this compound is primarily absorbed through the roots and leaves of plants. [, , , ] Following absorption, it is translocated both upwards and downwards within the plant, ultimately accumulating in the meristematic tissues where it exerts its herbicidal effects. [, , , ] The rate and extent of absorption and translocation can vary depending on plant species, growth stage, and environmental factors. [, , , ]

Q10: Which weed species are effectively controlled by this compound?

A10: this compound demonstrates effectiveness against a range of broadleaf weeds, including:

• Giant buttercup (Ranunculus acris) [, ]
• Sicklepod (Senna obtusifolia) []
• Entireleaf morningglory (Ipomoea hederacea var. integriuscula) []
• Common lambsquarters (Chenopodium album) []

Q11: Has resistance to this compound been observed in any weed species?

A12: Yes, research indicates that resistance to this compound can develop in weed populations following repeated exposure. For instance, in New Zealand, Ranunculus acris populations have shown resistance to this compound and other ALS-inhibiting herbicides after their introduction and repeated use. [, ] This highlights the importance of herbicide rotation and integrated weed management strategies to minimize the development and spread of herbicide resistance.

Q12: Are there specific safety precautions or considerations related to the use of this compound?

A12: As with any herbicide, it's essential to consult the product label and safety data sheets for comprehensive safety information specific to this compound. These resources provide detailed guidance on safe handling, application, storage, and disposal to minimize potential risks to human health and the environment.

Q13: What analytical methods are commonly used to determine this compound residues in plant and soil samples?

A13: Several analytical techniques have been employed to quantify this compound residues in environmental and agricultural matrices. These include:

• Gas Chromatography (GC) with Electron Capture Detection (ECD): This method often involves a derivatization step to enhance volatility and detectability of this compound. []
• High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) Detection: HPLC-UV is a versatile technique suitable for analyzing this compound in various matrices. []
• Liquid Chromatography coupled with Mass Spectrometry (LC-MS/MS): This highly sensitive and selective technique offers reliable confirmation and quantification of this compound residues even at trace levels. []
• Bioassays: These involve assessing the growth response of sensitive plant species (e.g., cotton, lentil) to determine the presence and concentration of this compound in soil samples. [, ]

Q14: What are the primary routes of this compound degradation in the environment?

A15: this compound degradation in the environment is primarily driven by microbial activity in the soil. [, , , ] Under anaerobic conditions, such as those found in flooded soils or sediment-water systems, this compound degradation proceeds more slowly, with a longer half-life compared to aerobic conditions. [] Temperature also plays a significant role, with higher temperatures generally accelerating degradation rates. [, ] Leaching can be a concern, especially in soils with lower organic matter content and following heavy rainfall or irrigation events. [, , , ]

Q15: How does this compound's solubility in water impact its environmental fate?

A16: this compound has limited solubility in water (approximately 110 mg/L at 25°C). [, , , ] This low water solubility influences its mobility in soil, with higher potential for leaching in sandy soils with low organic matter content, particularly after heavy rainfall events. [, , , ]